Cas no 2138092-76-7 (4-Ethyl-1-[(1,2,3-thiadiazol-4-yl)methyl]cyclohex-2-en-1-ol)

• Product Name: 4-Ethyl-1-[(1,2,3-thiadiazol-4-yl)methyl]cyclohex-2-en-1-ol
• CAS No: 2138092-76-7
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 6546665
• PubChem ID: 165497723
• Update Time: 2025-05-21

4-Ethyl-1-[(1,2,3-thiadiazol-4-yl)methyl]cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1155971
• 2138092-76-7
• 4-ethyl-1-[(1,2,3-thiadiazol-4-yl)methyl]cyclohex-2-en-1-ol
• 4-Ethyl-1-[(1,2,3-thiadiazol-4-yl)methyl]cyclohex-2-en-1-ol

• Inchi： 1S/C11H16N2OS/c1-2-9-3-5-11(14,6-4-9)7-10-8-15-13-12-10/h3,5,8-9,14H,2,4,6-7H2,1H3
• InChI Key： STLOTHVPAIVVOD-UHFFFAOYSA-N
• SMILES： S1C=C(CC2(C=CC(CC)CC2)O)N=N1

Computed Properties

• Exact Mass: 224.09833431g/mol
• Monoisotopic Mass: 224.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.2Ų

Additional information on 4-Ethyl-1-[(1,2,3-thiadiazol-4-yl)methyl]cyclohex-2-en-1-ol

4-Ethyl-1-[(1,2,3-thiadiazol-4-yl)methyl]cyclohex-2-en-1-ol: A Comprehensive Overview

The compound 4-Ethyl-1-[(1,2,3-thiadiazol-4-yl)methyl]cyclohex-2-en-1-ol, identified by the CAS number 2138092767, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically featuring a thiadiazole ring system, which is known for its versatility in chemical reactivity and biological activity.

The molecular structure of this compound consists of a cyclohexenol ring substituted with an ethyl group at the 4-position and a (1,2,3-thiadiazol-4-yl)methyl group at the 1-position. The presence of the thiol group (-SH) in the thiolane ring contributes to its reactivity and potential for forming various derivatives. Recent studies have highlighted the importance of such heterocyclic compounds in drug design due to their ability to interact with biological targets through multiple non-covalent interactions.

Research on this compound has been gaining momentum, particularly in the field of medicinal chemistry. Scientists have explored its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory, antioxidant, and antimicrobial properties. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibited significant inhibitory effects on inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases.

In addition to its biological applications, this compound has also been investigated for its role in materials science. The thiolane ring's ability to form stable disulfide bonds has led to its use in creating novel polymers with improved mechanical properties. Recent advancements in green chemistry have enabled the synthesis of this compound using environmentally friendly methods, reducing the environmental footprint associated with its production.

The synthesis of 4-Ethyl-1-[(1,2,3-thiadiazol-4-yl)methyl]cyclohex-2-en-1-one typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Researchers have optimized these reactions to achieve higher yields and better purity levels. For example, a 2023 paper reported the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality.

Moreover, computational studies have provided valuable insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the thiolane ring plays a critical role in stabilizing the molecule's electronic structure, which is essential for its reactivity in various chemical transformations.

In terms of applications, this compound has shown potential as an intermediate in the synthesis of more complex molecules with therapeutic applications. Its ability to undergo various functional group transformations makes it a valuable building block in organic synthesis.

Looking ahead, ongoing research is focused on exploring the stereochemical properties of this compound and its derivatives. Understanding the stereochemistry is crucial for optimizing their bioavailability and efficacy when used as therapeutic agents.

In conclusion, 4-Ethyl-1-(thiadiazolmethyl)cyclohexenol is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research and development.